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Compound of Interest

Compound Name: Boc-Propargylamine

Cat. No.: B032232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Boc-Propargylamine (tert-butyl prop-2-yn-1-ylcarbamate). Adherence to these procedures is

essential to ensure personal safety and minimize environmental impact.

Personal Protective Equipment (PPE)
When handling Boc-Propargylamine, a comprehensive PPE strategy is mandatory to prevent

exposure.[1][2] The following equipment should be worn at all times:

Eye and Face Protection: Chemical splash goggles that meet the ANSI Z.87.1 1989 standard

are required.[3] A face shield should be worn over safety glasses if there is a risk of

splashing or a highly exothermic reaction.[1][3]

Skin Protection:

Gloves: Chemical-resistant gloves are essential.[4] Disposable nitrile gloves offer broad

short-term protection, but it is crucial to consult the glove manufacturer's compatibility

chart for specific breakthrough times.[3] Always inspect gloves for any signs of

degradation before use and replace them immediately if contact with the chemical occurs.

[3]
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Lab Coat/Clothing: A flame-resistant lab coat, such as Nomex®, should be worn over

cotton clothing.[3] The lab coat must be fully buttoned to cover as much skin as possible.

[1][3] Do not wear clothing made of polyester or acrylic fabrics.[3]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of dust or vapors.[5][6] If engineering controls are

insufficient to maintain exposure below permissible limits, a NIOSH/MSHA or European

Standard EN 149 approved respirator is required.[7]

Footwear: Closed-toe, closed-heel shoes that cover the entire foot are mandatory.[3][4]

Hazard Identification and Physical Properties
Boc-Propargylamine is a combustible solid that is harmful if swallowed, in contact with skin, or

inhaled.[5][8] It causes skin and serious eye irritation and may cause respiratory irritation.[5][8]

[9] It is also harmful to aquatic life with long-lasting effects.[5][10]

Property Value

CAS Number 92136-39-5[11]

Molecular Formula C8H13NO2[11]

Molecular Weight 155.19 g/mol [11]

Appearance Pale yellow to white solid[6][12]

Melting Point 40-44 °C[11]

Boiling Point 170°C/14mmHg (lit.)[12][13]

Storage Temperature 2-8°C[8][11]

Operational Plan: Step-by-Step Handling Procedures
Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a cool, dry, well-ventilated area away from incompatible materials and

sources of ignition.[5][7] The recommended storage temperature is 2-8°C.[8][11]
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Keep the container tightly sealed when not in use.[5]

All handling of Boc-Propargylamine should be performed in a certified chemical fume hood.

[6]

Ensure all necessary PPE is correctly worn before handling the chemical.

Use dedicated, clean spatulas and weighing boats.

Avoid creating dust during handling.[5]

Close the container tightly immediately after use.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[5]

Emergency Procedures
Minor Spills:

Evacuate the immediate area.

Remove all ignition sources.[5]

Wearing appropriate PPE, use dry cleanup procedures to avoid generating dust.[5]

Collect the spilled material into a suitable, labeled container for waste disposal.[5]

Major Spills:

Evacuate the laboratory and alert personnel in the vicinity.

Contact your institution's emergency services immediately.

Prevent the spill from entering drains or waterways.[5]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide artificial

respiration. Seek immediate medical attention.[7][9]
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Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove contaminated clothing. If skin irritation persists, seek medical attention.

[7][9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[7][9]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[7][9]

Disposal Plan
All waste containing Boc-Propargylamine must be treated as hazardous waste.

Collect all chemical waste, including contaminated consumables (e.g., gloves, weighing

boats), in a clearly labeled, sealed, and compatible waste container.

Dispose of the waste through an approved hazardous waste disposal facility.[7]

Consult local, regional, and national hazardous waste regulations to ensure complete and

accurate classification and disposal.[7]

Decontaminate empty containers before disposal.[5]

Visual Workflows
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Safe Handling Workflow for Boc-Propargylamine
Preparation

- Don appropriate PPE
- Prepare fume hood

Weighing
- Use clean equipment
- Avoid dust generation

Reaction Setup
- Add to reaction vessel

- In a well-ventilated hood

Cleanup
- Decontaminate glassware

- Clean work area

Storage
- Seal container tightly

- Store at 2-8°C

Waste Disposal
- Collect in labeled container

- Dispose as hazardous waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of Boc-Propargylamine.
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Emergency Response for Spills and Exposures

Spill Response Exposure Response

Spill Occurs

Evacuate Area

Don PPE

Contain Spill

Clean Up Spill

Dispose of Waste

Exposure Occurs
(Skin, Eyes, Inhalation)

Remove from Source

Administer First Aid

Seek Medical Attention

Click to download full resolution via product page

Caption: Emergency response procedures for spills and exposures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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